Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-isopropylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate

• IUPAC Name: propan-2-yl 4,4,4-trifluoro-2-[2-hydroxy-5-[(4-propan-2-ylphenyl)sulfonylamino]phenyl]-3-oxobutanoate
• InChI: InChI=1S/C22H24F3NO6S/c1-12(2)14-5-8-16(9-6-14)33(30,31)26-15-7-10-18(27)17(11-15)19(20(28)22(23,24)25)21(29)32-13(3)4/h5-13,19,26-27H,1-4H3
• InChI Key: FURXBCWIUCJTPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)C(C(=O)C(F)(F)F)C(=O)OC(C)C
• Molecular Formula: C22H24F3NO6S
• Molecular Weight: 487.5 g/mol
• CAS No.: 518032-92-3

Description

Isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-isopropylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C22H24F3NO6S and its molecular weight is 487.49. The purity is usually 95%.
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Scientific Research Applications

• Asymmetric Synthesis : Soloshonok et al. (2006) described an operationally convenient asymmetric synthesis of (S)- and (R)-3-amino-4,4,4-trifluorobutanoic acid, achieved through enantioselective biomimetic transamination of isopropyl 4,4,4-trifluoro-3-oxobutanoate with (R)- and (S)-phenylethylamine (Soloshonok, Ohkura, & Yasumoto, 2006).

• Regiospecific Synthesis of Fused Pyridines : Volochnyuk et al. (2003) investigated the reaction of 4,4,4-trifluoro-3-oxobutanoates with electron-rich amino heterocycles, proposing a general procedure for the regiospecific annulation of the trifluoromethylpyridine ring (Volochnyuk et al., 2003).

• Fungal Hydroxylation of Herbicides : Rønhede et al. (2005) found that certain fungi isolated from agricultural soil can hydroxylate the herbicide isoproturon, indicating a potential role for these organisms in the transformation of similar compounds in soils treated with herbicides (Rønhede et al., 2005).

• Synthesis of Substituted Pyrimidines : Baker & Jordaan (1966) explored the synthesis of 6-substituted pyrimidines via a Wittig reaction involving compounds like isopropyl 6-phenylhexanoate (Baker & Jordaan, 1966).

• Synthesis of Novel Sulfonyl Derivatives : Kumar et al. (2013) synthesized a series of novel sulfonyl derivatives, including isopropyl thiazole-derived Schiff bases, which exhibited antimicrobial and antitubercular activities (Kumar, Prasad, & Chandrashekar, 2013).

• In Vitro Metabolism of Triarylphosphate Esters : Phillips et al. (2020) studied the in vitro metabolism of isopropylated triarylphosphate esters using human liver subcellular fractions, providing insight into the biological fate of these compounds in human tissues (Phillips et al., 2020).

• Olefination of α-Hydroxy or α-Aminoaldehyde Derivatives : Wicha & Zarecki (2004) discussed the olefination of derivatives like α-hydroxy or α-amino aldehydes via reaction with selected sulfonyl anions (Wicha & Zarecki, 2004).